Cas no 856600-42-5 (octahydropyrrolo[1,2-a]pyrimidin-4-one)

• Product Name: octahydropyrrolo[1,2-a]pyrimidin-4-one
• CAS No: 856600-42-5
• CID: 4660742
• Update Time: 2025-10-29

octahydropyrrolo[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• octahydropyrrolo[1,2-a]pyrimidin-4-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on octahydropyrrolo[1,2-a]pyrimidin-4-one

Comprehensive Overview of Octahydropyrrolo[1,2-a]pyrimidin-4-one (CAS No. 856600-42-5): Properties, Applications, and Research Insights

Octahydropyrrolo[1,2-a]pyrimidin-4-one (CAS No. 856600-42-5) is a heterocyclic organic compound with a fused pyrrolo-pyrimidine scaffold, garnering significant attention in pharmaceutical and agrochemical research. Its unique bicyclic structure and hydrogenation saturation contribute to enhanced stability and bioavailability, making it a promising candidate for drug discovery. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies in oncology and neurology.

The compound’s nomenclature—octahydropyrrolo[1,2-a]pyrimidin-4-one—reflects its fully saturated pyrrolidine ring fused to a pyrimidinone core. This structural motif is increasingly explored in fragment-based drug design, a trending topic in AI-driven molecular optimization. Researchers frequently search for "CAS 856600-42-5 solubility" or "pyrrolopyrimidine derivatives synthesis," underscoring its relevance in medicinal chemistry workflows. Computational tools like molecular docking and QSAR modeling further accelerate its study, addressing queries such as "how to improve metabolic stability of pyrrolopyrimidines."

In agrochemical applications, octahydropyrrolo[1,2-a]pyrimidin-4-one derivatives are investigated for their plant growth regulation properties, coinciding with the global focus on sustainable agriculture. Its low environmental persistence and high selectivity align with regulatory trends favoring green chemistry. Patent analyses reveal its use in herbicide adjuvants, responding to searches like "biodegradable agrochemical scaffolds."

Synthetic routes to CAS 856600-42-5 often involve catalytic hydrogenation or multicomponent reactions, topics frequently discussed in organic chemistry forums. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography ensures purity—a critical factor for researchers querying "validation methods for heterocyclic compounds." The compound’s logP and pKa values (commonly searched parameters) further guide its formulation in lipid-based drug delivery systems.

Emerging trends link pyrrolopyrimidine cores to neuroprotective agents, addressing Alzheimer’s and Parkinson’s disease research. This connects to popular searches like "blood-brain barrier permeable heterocycles." Meanwhile, its metal-chelating ability sparks interest in catalytic applications, resonating with queries on "N-heterocycle ligands in asymmetric synthesis."

In summary, octahydropyrrolo[1,2-a]pyrimidin-4-one (CAS No. 856600-42-5) exemplifies the intersection of structural innovation and multidisciplinary utility. Its adaptability to high-throughput screening and computational prediction tools positions it at the forefront of modern small-molecule research, answering both academic and industrial needs.